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Introduction
Crotoxyphos is an organophosphate insecticide and acaricide, functioning as a contact and

stomach poison.[1] Its primary mechanism of action is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for nerve impulse transmission.[2][3] This inhibition leads to the

accumulation of acetylcholine at nerve synapses, resulting in paralysis and death of the target

pest.[2] Chemically, crotoxyphos is identified as (E)-3-[(dimethoxyphosphinyl)oxy]-2-butenoic

acid 1-phenylethyl ester.[4] The technical material is typically a mixture of geometric and optical

isomers.[3] Understanding the solubility of crotoxyphos is crucial for its formulation,

application, and for assessing its environmental fate and toxicology.

Solubility Data
The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous

solution. This property is fundamental in various scientific and industrial applications, including

the development of pesticide formulations and toxicological studies.

Aqueous Solubility
Crotoxyphos exhibits limited solubility in water. The reported aqueous solubility is

approximately 1 g/L (or 1000 mg/L) at room temperature.[1][3][4] This low aqueous solubility is

consistent with its organic structure, which includes hydrophobic aromatic and alkyl groups.[4]
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Organic Solvent Solubility
Crotoxyphos demonstrates good solubility in a range of organic solvents. It is soluble in

acetone, ethanol, xylene, and highly chlorinated hydrocarbons.[1][5] It is described as slightly

soluble in chloroform, kerosene, and saturated hydrocarbons.[1][4][5] The table below

summarizes the available quantitative and qualitative solubility data for crotoxyphos in various

solvents.

Solvent Solubility Temperature Reference

Aqueous

Water 1 g/L (1000 mg/L)
Room Temperature /

20°C
[1][3][4]

Water 0.1% Room Temperature [5]

Organic

Acetone Soluble Not Specified [1][5]

Chloroform Slightly Soluble Not Specified [1][4][5]

Ethanol Soluble Not Specified [5]

Highly Chlorinated

Hydrocarbons
Soluble Not Specified [1][5]

Kerosene Slightly Soluble Not Specified [5]

Propan-2-ol Soluble Not Specified [4]

Saturated

Hydrocarbons
Slightly Soluble Not Specified [1][5]

Xylene Soluble Not Specified [4]

Experimental Protocols for Solubility Determination
Standardized methods are crucial for obtaining reliable and comparable solubility data. The

Organisation for Economic Co-operation and Development (OECD) provides guidelines for the

testing of chemicals that are widely accepted internationally.
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Aqueous Solubility Determination (based on OECD Test
Guideline 105)
For determining water solubility, OECD Test Guideline 105 describes two primary methods: the

Column Elution Method and the Flask Method.[2][6] The choice of method depends on the

expected solubility of the substance.

1. Preliminary Test: A preliminary test is often conducted to estimate the approximate solubility

and to determine the appropriate method and sample amount for the final test.[2] This involves

adding increasing volumes of water to a known amount of the test substance and observing for

dissolution.[7]

2. Flask Method (for solubilities > 10⁻² g/L): This method is suitable for substances like

crotoxyphos with a solubility of around 1 g/L.

Principle: A supersaturated or saturated solution of the substance in water is prepared and

allowed to equilibrate at a constant temperature. The concentration of the substance in the

aqueous solution, after removal of undissolved particles, is then determined.

Procedure:

The test substance is dissolved in water at a temperature slightly above the test

temperature to achieve saturation.[7]

The solution is then cooled and maintained at the test temperature (e.g., 20 ± 0.5 °C) with

continuous stirring for a sufficient period to reach equilibrium (a minimum of 24 hours is

often recommended).[7]

After equilibration, the mixture is centrifuged or filtered to separate the undissolved

particles from the aqueous solution.

The concentration of crotoxyphos in the clear aqueous phase is determined using a

suitable and validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).[5]

3. Column Elution Method (for solubilities < 10⁻² g/L): While less applicable to crotoxyphos's

known solubility, this method is standard for poorly soluble substances.
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Principle: A solid support material in a microcolumn is loaded with an excess of the test

substance. Water is then passed through the column at a slow, constant rate. The

concentration of the substance in the eluate is monitored until it reaches a plateau, which

represents the saturation concentration.[5]

Procedure:

An inert support material is coated with the test substance.[7]

The coated support is packed into a microcolumn, and water is passed through it.

Fractions of the eluate are collected, and the concentration of the test substance is

determined analytically.

Elution continues until the measured concentration is constant, indicating that saturation

has been reached.

Organic Solvent Solubility Determination
While the OECD has a primary focus on aqueous systems for environmental fate, the principles

of the Flask Method can be adapted for organic solvents.

Procedure:

An excess amount of crotoxyphos is added to a known volume of the organic solvent in a

flask.

The mixture is agitated (e.g., using a shaker or stirrer) at a constant temperature until

equilibrium is reached.

The solution is then filtered or centrifuged to remove any undissolved solid.

An aliquot of the clear supernatant is taken, potentially diluted, and the concentration of

crotoxyphos is determined by a suitable analytical method (e.g., GC, HPLC).

Mandatory Visualizations
Mechanism of Action: Acetylcholinesterase Inhibition
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The primary toxicological action of crotoxyphos is the inhibition of the enzyme

acetylcholinesterase (AChE). The following diagram illustrates this signaling pathway.
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Acetylcholinesterase Inhibition by Crotoxyphos.

Experimental Workflow: Solubility Determination (Flask
Method)
The following diagram outlines the typical workflow for determining the solubility of a compound

like crotoxyphos using the flask method.
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Workflow for the Flask Method of Solubility Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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